Cas no 1806783-18-5 (3-Cyano-6-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806783-18-5
• MF: C₇H₃F₃N₂
• MW: 172.107331514359
• CID: 4921802
• Update Time: 2025-05-24

3-Cyano-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H3F3N2/c8-6(9)5-2-1-4(3-11)7(10)12-5/h1-2,6H
• InChI Key： CEBBYOPQKWRCEL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-fluoropyridine

3-Cyano-6-(difluoromethyl)-2-fluoropyridine: A Comprehensive Overview

The compound 3-Cyano-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1806783-18-5) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of cyano, difluoromethyl, and fluoro substituents at specific positions on the pyridine ring imparts unique electronic and steric properties, making it a valuable molecule in research and development.

Recent studies have highlighted the importance of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine in the field of agrochemistry. Researchers have explored its role as a potential herbicide, demonstrating its ability to inhibit key enzymes involved in plant metabolism. The cyano group at position 3 contributes to the molecule's electron-withdrawing properties, enhancing its reactivity and selectivity. Similarly, the difluoromethyl group at position 6 introduces additional fluorine atoms, which are known to improve bioavailability and stability in biological systems.

In addition to its agricultural applications, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine has shown promise in medicinal chemistry. The fluoro substituent at position 2 plays a crucial role in modulating the molecule's pharmacokinetic properties. Recent findings suggest that this compound could serve as a lead molecule for developing drugs targeting specific receptors or enzymes associated with chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as the formation of the cyano group and the introduction of fluorinated substituents.

From an environmental perspective, the stability and biodegradability of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine have been extensively studied. Experimental data indicate that this compound exhibits moderate persistence in soil and water systems, making it suitable for applications where long-term efficacy is desired. However, further research is needed to fully understand its environmental impact under various conditions.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1806783-18-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.